1-Benzyl-2-methyl-1,2,3,4-tetrahydroisoquinolinium
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-2-methyl-1,2,3,4-tetrahydroisoquinolinium is conjugate acid of 1-benzyl-2-methyl-1,2,3,4-tetrahydroisoquinoline arising from protonation of the tertiary amino group. It is a conjugate acid of a 1-benzyl-2-methyl-1,2,3,4-tetrahydroisoquinoline.
Scientific Research Applications
Parkinson's Disease Research
1-Benzyl-1,2,3,4-tetrahydroisoquinoline (1BnTIQ) has been identified as a novel endogenous amine in mouse brain and parkinsonian cerebrospinal fluid (CSF). It's found at higher levels in some Parkinson's disease patients and may be associated with the disease. Repeated administration of 1BnTIQ in mice induces behavioral abnormalities linked to Parkinson's disease, suggesting a potential relationship with idiopathic Parkinson's disease (Kotake et al., 1995).
Chemical Behavior and Synthesis
1,6,7-Trisubstituted 2-methyl-1,2,3,4-tetrahydroisoquinolinium 2-methylides, including variants with a 1-benzyl substitution, undergo a range of chemical reactions, including fluoride-ion induced desilylation. These reactions demonstrate the compound's versatility in chemical synthesis (Sato et al., 1992).
Neuroprotective Effects
Studies have explored the neuroprotective effect of 1-methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ) against various neurotoxins, including 1-benzyl-1,2,3,4-tetrahydroisoquinoline. These investigations indicate potential applications in treating neurodegenerative diseases like Parkinson's disease (Kotake et al., 2005).
Potential as Anticancer Agents
1,2,3,4-Tetrahydroisoquinoline derivatives, including those with a 1-benzyl substitution, have been studied as potential anticancer agents. Their cytotoxicity against various cancer cell lines highlights their potential in pharmaceutical research (Redda et al., 2010).
Dopamine Receptor Ligands
1-Benzyl-1,2,3,4-tetrahydroisoquinolines have been studied as D1 dopamine receptor ligands, contributing to understanding the mechanisms of neurological disorders and the development of new treatments (Charifson et al., 1989).
properties
Molecular Formula |
C17H20N+ |
---|---|
Molecular Weight |
238.35 g/mol |
IUPAC Name |
1-benzyl-2-methyl-1,2,3,4-tetrahydroisoquinolin-2-ium |
InChI |
InChI=1S/C17H19N/c1-18-12-11-15-9-5-6-10-16(15)17(18)13-14-7-3-2-4-8-14/h2-10,17H,11-13H2,1H3/p+1 |
InChI Key |
VKRKVLLLTIHDEF-UHFFFAOYSA-O |
Canonical SMILES |
C[NH+]1CCC2=CC=CC=C2C1CC3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.